Cas no 1528989-30-1 (2-(4-Bromothiophen-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(4-Bromothiophen-3-yl)-2-methylpropanoic acid
• CAS No: 1528989-30-1
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 5713914
• PubChem ID: 79601970
• Update Time: 2023-10-17

2-(4-Bromothiophen-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-3-yl)-2-methylpropanoic acid
• EN300-1137863
• 2-(4-bromothiophen-3-yl)-2-methylpropanoicacid
• CS-0272994
• 1528989-30-1
• AKOS018158277
• 3-Thiopheneacetic acid, 4-bromo-α,α-dimethyl-
• 2-(4-Bromothiophen-3-yl)-2-methylpropanoic acid

• Inchi： 1S/C8H9BrO2S/c1-8(2,7(10)11)5-3-12-4-6(5)9/h3-4H,1-2H3,(H,10,11)
• InChI Key： FOMQDSGBNJSYCV-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• Boiling Point: 325.9±27.0 °C(Predicted)
• pka: 4.09±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides